Cas no 1339741-50-2 (4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid)

• Product Name: 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid
• CAS No: 1339741-50-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5843271
• PubChem ID: 64282779
• Update Time: 2025-06-25

4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid
• 1339741-50-2
• AKOS013604355
• 4-methyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• EN300-10458693

• Inchi： 1S/C11H17NO4/c1-3-8-16-10(15)12-6-4-11(2,5-7-12)9(13)14/h3H,1,4-8H2,2H3,(H,13,14)
• InChI Key： DNJRBLWPQMBYNA-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

4-Methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic Acid: A Comprehensive Overview

The compound 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid, identified by the CAS number CAS No. 1339741-50-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug design and material science. The structure of this molecule is characterized by a piperidine ring substituted with a methyl group, a propenyl oxy carbonyl group, and a carboxylic acid moiety, making it a versatile compound for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, eliminations, and oxidations. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

The pharmacological properties of 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid have garnered significant attention in recent studies. Preclinical data suggest that this compound exhibits promising bioactivity, particularly in modulating enzyme activity and receptor binding. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems.

In the realm of material science, this compound has shown potential as a precursor for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its functional groups provide opportunities for cross-linking and self-assembling behaviors, which are critical for developing high-performance materials for applications in electronics, catalysis, and energy storage.

Moreover, the environmental impact of this compound has been a focus of recent research. Studies indicate that it exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic compounds. This attribute is particularly valuable in industries seeking sustainable alternatives for chemical intermediates.

Looking ahead, ongoing research aims to explore the stereochemical properties of CAS No. 1339741-50-2, with particular emphasis on enantioselective synthesis methods. Such advancements could pave the way for the development of chiral catalysts and enantiopure drugs, addressing unmet medical needs.

In conclusion, 4-methyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid stands as a multifaceted compound with vast potential across various disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.